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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the significant historical applications of

hexachloroethane, a chlorinated hydrocarbon that once played a crucial role in various

industrial and veterinary practices. While its use has largely been phased out due to

environmental and health concerns, understanding its past applications provides valuable

insights into the development of chemical technologies and the evolution of safety and

environmental standards. This document delves into the technical specifics of its use in military

smoke screens, metallurgical processes, and veterinary medicine, presenting quantitative data,

detailed experimental protocols, and process visualizations.

Military Applications: Obscurant Smoke and
Pyrotechnics
Hexachloroethane was a primary component in the production of "HC smoke," a dense, white

smoke used by the military for screening and signaling purposes since World War II.[1] Its

effectiveness stemmed from its ability to form a persistent aerosol of zinc chloride particles.

Data Presentation: Composition of HC Smoke Mixtures
The formulation of HC smoke mixtures was critical to their performance. The following table

summarizes a common composition for the AN-M8 smoke grenade.
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Component Percentage by Weight Role

Hexachloroethane (C₂Cl₆) ~46.7% Chlorine source

Zinc Oxide (ZnO) ~46.7% Reactant to form zinc chloride

Granular Aluminum (Al) ~6%
Facilitates the exothermic

reaction

Source:[2]

An alternative formulation for an infrared chemical smoke mixture has also been documented.

Component Percentage by Weight Role

Hexachloroethane (C₂Cl₆) 60% Oxidizer/Chlorine source

Magnesium Powder (Mg) 20% Fuel

Naphthalene (C₁₀H₈) 15% Carbon generator

Polyvinyl Chloride (PVC) 5% Binder

Source:

Experimental Protocol: Preparation of a Historical HC
Smoke Mixture
The following protocol is based on historical descriptions of military smoke grenade

compositions. Caution: This procedure involves hazardous materials and exothermic reactions

and should only be performed by qualified professionals in a controlled laboratory setting with

appropriate safety measures.

Materials:

Hexachloroethane (C₂Cl₆), fine powder

Zinc oxide (ZnO), fine powder

Granular aluminum (Al), fine powder
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Pyrotechnic igniter (e.g., a mixture of silicon, potassium nitrate, charcoal, iron oxide)

Container (e.g., a cardboard tube with end caps)

Mixing equipment (non-sparking)

Press for compaction

Procedure:

Component Preparation: Individually weigh the required amounts of hexachloroethane, zinc

oxide, and granular aluminum according to the desired formulation (e.g., 46.7% C₂Cl₆,

46.7% ZnO, 6% Al).

Mixing: In a well-ventilated area and using non-sparking tools, thoroughly mix the zinc oxide

and granular aluminum until a homogenous mixture is achieved. In a separate container,

break up any clumps of hexachloroethane.

Final Blending: Carefully combine the hexachloroethane with the zinc oxide/aluminum

mixture. Blend until the mixture is uniform in color and consistency.

Compaction: Place the mixture into a sturdy container. Press the mixture to a density of

approximately 1.5 g/cm³ to ensure a controlled and sustained burn.[3]

Igniter Placement: Insert a pyrotechnic igniter into the top of the compacted mixture.

Sealing: Seal the container, leaving an opening for the igniter. To improve shelf life, the

exposed surface of the composition can be sealed with a nitrocellulose lacquer.[2]

Visualization: HC Smoke Generation Workflow
The following diagram illustrates the workflow for generating HC smoke.
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Reactants

Process

Exothermic Reaction

Products

Hexachloroethane (C₂Cl₆)

Mixing and Compaction

Zinc Oxide (ZnO) Aluminum (Al)

Ignition (Pyrotechnic Starter)

C₂Cl₆ + 3ZnO + 2Al → 3ZnCl₂ + Al₂O₃ + 2C

Dense White Smoke (ZnCl₂ aerosol) Byproducts (HCl, CO, etc.)

Click to download full resolution via product page

Workflow for HC Smoke Generation.

Metallurgical Applications: Degassing of Aluminum
Alloys
Hexachloroethane was historically used in the aluminum foundry industry as a degassing

agent. When introduced into molten aluminum, it decomposes to release chlorine gas, which

effectively removes dissolved hydrogen, a common cause of porosity in aluminum castings.[4]

Data Presentation: Degassing Treatment Parameters
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The following table outlines typical parameters for degassing molten aluminum using

hexachloroethane tablets.

Parameter Value

Form Solid tablets

Addition Rate 0.15% of the weight of aluminum

Treatment Time 10 minutes

Source:[4]

Experimental Protocol: Degassing Molten Aluminum
with Hexachloroethane Tablets
This protocol describes the historical method for degassing aluminum alloys in a foundry

setting. Caution: This process involves molten metal and the release of toxic gases. It should

only be performed in a suitable industrial environment with appropriate personal protective

equipment and ventilation.

Materials:

Molten aluminum alloy

Hexachloroethane degassing tablets

Clean, preheated perforated bell or plunger

Skimming tool

Procedure:

Melt Preparation: Bring the aluminum alloy to the desired casting temperature in a furnace or

crucible.

Tablet Addition: Plunge the hexachloroethane tablets to the bottom of the molten metal using

a preheated, perforated bell.[5] The amount of tablets should be calculated based on the
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weight of the molten aluminum (0.15% by weight).[4]

Degassing: Hold the tablets at the bottom of the melt. The tablets will decompose, releasing

bubbles of chlorine and other gases that will rise through the melt. This process should

continue for approximately 10 minutes, or until the bubbling ceases.[4][5]

Dross Removal: After the degassing process is complete, skim any dross or impurities that

have risen to the surface of the molten metal.

Casting: The degassed molten aluminum is now ready for casting.

Visualization: Aluminum Degassing Workflow
The following diagram illustrates the logical flow of the aluminum degassing process using

hexachloroethane.

Input

Process
Mechanism

Output

Molten Aluminum with Dissolved H₂

Plunge Tablet into Melt

Hexachloroethane Tablet

HCE Decomposes (releases Cl₂) Gas Bubbles Rise Through Melt
H₂ diffuses into Cl₂ bubbles

Dross formation

Degassed Molten Aluminum

H₂ and Cl₂ gases escape

Click to download full resolution via product page

Workflow for Degassing Aluminum with Hexachloroethane.

Veterinary Medicine: Anthelmintic for Liver Fluke
Before its use was discontinued by the U.S. Food and Drug Administration in 1971,

hexachloroethane was used as an anthelmintic in veterinary medicine to control liver flukes
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(Fasciola hepatica) in sheep and cattle.[6]

Data Presentation: Dosage for Cattle
The following table provides the recommended dosage of a hexachloroethane-bentonite-water

emulsion for treating liver fluke in cattle, as outlined by the Hawaii Agricultural Experiment

Station.

Live Weight of Animal
(pounds)

Dosage of Emulsion (cc) Number of Treatments

300 - 500 20 cc per 100 lbs 1

> 500 20 cc per 100 lbs 2 (on consecutive days)

Source:[1]

Experimental Protocol: Administration of
Hexachloroethane as a Drench for Cattle
The following protocol is based on historical veterinary practices for the treatment of liver fluke

in cattle. Note: This is a historical protocol and should not be used in current veterinary practice

due to the toxicity of hexachloroethane.

Materials:

Hexachloroethane-bentonite-water emulsion (prepared to a concentration where 20 cc

contains 10 grams of hexachloroethane)

Drenching syringe or bottle

Cattle restraining equipment

Procedure:

Animal Preparation: Restrain the animal to be treated in a secure manner.
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Dosage Calculation: Determine the live weight of the animal to calculate the appropriate

dosage of the hexachloroethane emulsion based on the table above.

Administration:

Fill a drenching syringe or bottle with the calculated dose of the emulsion.

Carefully insert the nozzle of the syringe or bottle into the corner of the animal's mouth and

over the back of the tongue.

Administer the drench slowly, allowing the animal to swallow. Ensure the animal's head is

not held too high to prevent the liquid from entering the lungs.

Post-Treatment Observation: Monitor the animal for any adverse reactions such as

staggering or loss of appetite.[1] For animals over 500 pounds, repeat the treatment on the

following day.

Visualization: Veterinary Treatment Workflow
The following diagram outlines the workflow for the historical veterinary use of

hexachloroethane.
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Diagnosis

Preparation

Administration

Outcome

Cattle infected with Liver Fluke (Fasciola hepatica)

Calculate Dosage based on Animal Weight

Prepare Hexachloroethane Emulsion

Administer as an Oral Drench

Control of Liver Fluke Infection Monitor for Adverse Effects
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Workflow for Veterinary Treatment of Liver Fluke.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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